N-(4-butylphenyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C22H21FN6OS/c1-2-3-4-15-5-9-17(10-6-15)26-19(30)13-31-22-20-21(24-14-25-22)29(28-27-20)18-11-7-16(23)8-12-18/h5-12,14H,2-4,13H2,1H3,(H,26,30)
• InChI Key: LVLMBPQLBVTUDS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F
• Molecular Formula: C22H21FN6OS
• Molecular Weight: 436.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the triazolopyrimidine ring might be formed through a cyclization reaction. The butylphenyl and fluorophenyl groups could be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The triazolopyrimidine ring is a heterocyclic ring containing nitrogen atoms, which could potentially participate in hydrogen bonding or other intermolecular interactions.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and reagents present. For example, the amide group could be hydrolyzed under acidic or basic conditions to yield an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the polar amide group and the aromatic rings could influence its solubility, melting point, and other properties.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Properties : Studies have explored the potential of this compound as an anticancer agent. .
• Kinase Inhibition : The triazolopyrimidine moiety in this compound suggests kinase inhibition activity. .

Organic Electronics and Optoelectronics

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Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. If it’s a novel compound, initial studies might focus on its synthesis and basic properties, while later research could explore potential uses.